N-(3-{4-[3-(1,3-dioxohexahydroimidazo[1,5-a]pyridin-2(3H)-yl)propyl]-1-piperazinyl}phenyl)-2-methylpropanamide

• Molecular Formula: C24H35N5O3
• Molecular Weight: 441.6 g/mol
• IUPAC Name: N-[3-[4-[3-(1,3-dioxo-6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyridin-2-yl)propyl]piperazin-1-yl]phenyl]-2-methylpropanamide
• InChI: InChI=1S/C24H35N5O3/c1-18(2)22(30)25-19-7-5-8-20(17-19)27-15-13-26(14-16-27)10-6-12-29-23(31)21-9-3-4-11-28(21)24(29)32/h5,7-8,17-18,21H,3-4,6,9-16H2,1-2H3,(H,25,30)
• InChI Key: IKCQRAAEOYJOJX-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC=CC(=C1)N2CCN(CC2)CCCN3C(=O)C4CCCCN4C3=O
• Canonical SMILES: CC(C)C(=O)NC1=CC(=CC=C1)N2CCN(CC2)CCCN3C(=O)C4CCCCN4C3=O

Description

N-(3-{4-[3-(1,3-dioxohexahydroimidazo[1,5-a]pyridin-2(3H)-yl)propyl]-1-piperazinyl}phenyl)-2-methylpropanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3-{4-[3-(1,3-dioxohexahydroimidazo[1,5-a]pyridin-2(3H)-yl)propyl]-1-piperazinyl}phenyl)-2-methylpropanamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
N-(3-{4-[3-(1,3-dioxohexahydroimidazo[1,5-a]pyridin-2(3H)-yl)propyl]-1-piperazinyl}phenyl)-2-methylpropanamide has been shown to have several biochemical and physiological effects. In addition to its anticancer activity, this compound has also been shown to have anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-{4-[3-(1,3-dioxohexahydroimidazo[1,5-a]pyridin-2(3H)-yl)propyl]-1-piperazinyl}phenyl)-2-methylpropanamide in lab experiments is its potent activity against cancer cells. However, one of the limitations of using this compound is its relatively high cost, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on N-(3-{4-[3-(1,3-dioxohexahydroimidazo[1,5-a]pyridin-2(3H)-yl)propyl]-1-piperazinyl}phenyl)-2-methylpropanamide. One of the most promising directions is the development of new anticancer drugs based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields, such as anti-inflammatory and analgesic therapy.

Synthesis Methods

The synthesis of N-(3-{4-[3-(1,3-dioxohexahydroimidazo[1,5-a]pyridin-2(3H)-yl)propyl]-1-piperazinyl}phenyl)-2-methylpropanamide involves several steps. The initial step involves the synthesis of 3-(1,3-dioxohexahydroimidazo[1,5-a]pyridin-2(3H)-yl)propionic acid, which is then coupled with 4-(piperazin-1-yl)aniline. The resulting product is then coupled with 2-methylpropanoyl chloride to yield N-(3-{4-[3-(1,3-dioxohexahydroimidazo[1,5-a]pyridin-2(3H)-yl)propyl]-1-piperazinyl}phenyl)-2-methylpropanamide.

Scientific Research Applications

N-(3-{4-[3-(1,3-dioxohexahydroimidazo[1,5-a]pyridin-2(3H)-yl)propyl]-1-piperazinyl}phenyl)-2-methylpropanamide has several potential applications in scientific research. One of the most promising applications is in the field of drug discovery. This compound has been shown to have potent activity against certain types of cancer cells, making it a potential candidate for the development of anticancer drugs.